![molecular formula C20H18N2O2 B1385078 N-(4-Aminophenyl)-2-([1,1'-biphenyl]-4-yloxy)-acetamide CAS No. 1020058-51-8](/img/structure/B1385078.png)
N-(4-Aminophenyl)-2-([1,1'-biphenyl]-4-yloxy)-acetamide
Overview
Description
N-(4-Aminophenyl)-2-([1,1'-biphenyl]-4-yloxy)-acetamide, also known as 4-Amino-2-biphenyl-4-yloxyacetanilide, is a synthetic amide used in research and development as a chemical intermediate and in the synthesis of pharmaceuticals. It is a white solid with a melting point of 104-106°C and is soluble in organic solvents. It is a versatile compound with a wide range of applications in the field of organic synthesis.
Scientific Research Applications
Optical and Optoelectronic Applications
The compound’s derivatives, such as adamantane-containing diamines, have been utilized to create colorless polyimides with high glass transition temperatures, excellent optical transparency, and optimal thermal and mechanical properties . These materials are promising for optical and optoelectronic applications due to their ability to maintain performance under high-temperature conditions and their excellent light transmission characteristics.
Photocatalytic Performance Enhancement
Novel porphyrin derivatives synthesized from the compound have shown enhanced photocatalytic performance when self-assembled . These self-assemblies are more effective than their monomers in photocatalytic processes, which are crucial in environmental applications like water purification and air cleaning, as well as in energy conversion technologies.
Covalent Organic Frameworks (COFs)
The compound has been applied in the construction of amide functionalized COFs with apparent crystallinity . These frameworks serve as efficient catalysts for Knoevenagel condensation, a key reaction in organic synthesis. COFs have potential applications in gas storage, separation, sensing, and catalysis due to their porous structures and high surface areas.
properties
IUPAC Name |
N-(4-aminophenyl)-2-(4-phenylphenoxy)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O2/c21-17-8-10-18(11-9-17)22-20(23)14-24-19-12-6-16(7-13-19)15-4-2-1-3-5-15/h1-13H,14,21H2,(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPGRYMYPDGBMGO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)OCC(=O)NC3=CC=C(C=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Aminophenyl)-2-([1,1'-biphenyl]-4-yloxy)-acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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